Cas no 16895-59-3 (3α,17β-Androst-5-enediol)

• Product Name: 3α,17β-Androst-5-enediol
• CAS No: 16895-59-3
• Molecular Formula: C₁₉H₃₀O₂
• Molecular Weight: 290.4403
• CID: 205076
• PubChem ID: 223407

3α,17β-Androst-5-enediol Properties

Names and Identifiers

• Androst-5-ene-3,17-diol,(3a,17b)-
• 10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta [a]phenanthrene-3,17-diol
• 3Α,17Β-ANDROST-5-ENEDIOL
• 5-Androstenediol
• Androst-5-ene-3,17-diol
• androstendiol
• Androstenediol
• (3R,8R,9S,10R,13S,14S,17S)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• NSC11036
• VS-12305
• FT-0662161
• .DELTA.5-Androstene-3.beta.,17.beta.-diol
• Androst-5-ene-3.beta.,17.beta.-diol
• A-Androst-5-enediol
• CHEMBL4755638
• 10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• AKOS025247950
• NSC-11036
• 3.beta.,17.beta.-Dihydroxyandrost-5-ene
• 5-Androsten-3alpha,17beta-diol
• 3
• NCGC00164490-01
• 5-Androstenediol;Androst-5-enediol;Hermaphrodiol
• FT-0662150
• 9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• .DELTA.5-Androstenediol
• DTXSID60859450
• NSC12163
• BCP19707
• SCHEMBL13838293
• 16895-59-3
• Oprea1_322717
• Androst-5-ene-3, (3.beta.,17.beta.)-
• A,17
• 5-Androstene-3.beta.,17.beta.-diol
• STL372755
• BBL033837
• DB-238197

• InChIKey： QADHLRWLCPCEKT-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,13-17,20-21H,4-11H2,1-2H3
• SMILES： OC1CCC2(C3CCC4(C(CCC4C3CC=C2C1)O)C)C

Computed Properties

• Exact Mass: 290.22500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 290.225
• Heavy Atom Count: 21
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 3.67100
• PSA: 40.46000
• Boiling Point: 428.4±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 194.5±21.4 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives